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Compound of Interest

Compound Name: BP-1-108

Cat. No.: B606319 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of BP-1-108, a selective STAT5 inhibitor. The following procedures are intended for

researchers, scientists, and drug development professionals. Adherence to these guidelines is

essential for maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
BP-1-108 is a solid powder that is soluble in DMSO.[1] As with any potent bioactive small

molecule, appropriate personal protective equipment (PPE) should be worn at all times. This

includes, but is not limited to, safety goggles, a lab coat, and chemical-resistant gloves. All

handling of the solid compound and its solutions should be performed in a well-ventilated area,

preferably within a chemical fume hood.

In the event of a spill, the area should be evacuated of all non-essential personnel. The spill

should be contained using an inert absorbent material, such as sand or earth.[2][3] The

contaminated absorbent material must be collected and placed in a sealed, properly labeled

container for hazardous waste disposal. Do not wash spills down the drain.

Step-by-Step Disposal Protocol
The disposal of BP-1-108 and its associated waste must comply with all local, regional, and

national hazardous waste regulations. Under no circumstances should this chemical be

disposed of in the sanitary sewer or as regular trash.
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Waste Identification and Segregation: All waste containing BP-1-108, including unused

product, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be

classified as hazardous chemical waste. This waste stream should be segregated from non-

hazardous waste and other incompatible chemical wastes.

Containerization: Use only approved, leak-proof, and clearly labeled hazardous waste

containers. The label should include the chemical name ("BP-1-108"), the concentration (if in

solution), and the appropriate hazard warnings.

Waste Collection:

Solid Waste: Collect solid BP-1-108 and contaminated disposable items in a designated,

sealed container.

Liquid Waste: Solutions of BP-1-108 in solvents like DMSO should be collected in a

separate, compatible, and sealed hazardous waste container. Do not mix with other

solvent waste streams unless permitted by your institution's hazardous waste

management plan.

Storage: Store the sealed hazardous waste containers in a designated, well-ventilated, and

secure area away from incompatible materials.

Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed waste disposal

contractor.

Quantitative Data Summary
Due to the limited publicly available data for BP-1-108, the following table provides a summary

of its known physical and chemical properties. Researchers should always refer to the batch-

specific Certificate of Analysis for the most accurate information.
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Property Value Source

Molecular Formula C32H38N2O6S MedKoo Biosciences

Molecular Weight 578.72 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences

Storage (Short Term) 0 - 4 °C (days to weeks) MedKoo Biosciences

Storage (Long Term) -20 °C (months to years) MedKoo Biosciences

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of BP-1-108
waste.
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Caption: Logical workflow for the safe disposal of BP-1-108 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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